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Compound of Interest

Compound Name: 2''-O-Coumaroyljuglanin

Cat. No.: B111799 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and standardized protocols for the

comprehensive purity assessment of 2''-O-Coumaroyljuglanin. The methodologies described

herein leverage High-Performance Liquid Chromatography with UV detection (HPLC-UV) as

the primary quantitative technique, supported by Liquid Chromatography-Mass Spectrometry

(LC-MS) for impurity identification and Quantitative Nuclear Magnetic Resonance (qNMR)

spectroscopy as an orthogonal method for purity confirmation. These protocols are designed to

ensure accurate and reproducible purity determination, a critical aspect in natural product

research, drug development, and quality control.

Introduction to 2''-O-Coumaroyljuglanin
2''-O-Coumaroyljuglanin is a flavonoid glycoside with the chemical structure of Kaempferol 3-

O-[2''-(E)-p-coumaroyl]-alpha-L-arabinofuranoside. Its purity is paramount for its use in

research and potential therapeutic applications. The assessment of purity involves the

quantification of the main compound and the detection and identification of any related

impurities.
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Property Value

CAS Number 67214-05-5

Molecular Formula C₂₉H₂₄O₁₂

Molecular Weight 564.5 g/mol

Structure
Kaempferol aglycone + Arabinofuranoside + p-

Coumaroyl group

Potential Impurities
Impurities in 2''-O-Coumaroyljuglanin samples can originate from the botanical source,

extraction and purification process, or degradation.

Source-Related Impurities: Other flavonoids, phenolic acids, and related natural products

from the plant source (e.g., Juglans regia).

Process-Related Impurities: Residual solvents, reagents, and by-products from the isolation

and purification process.

Degradation Products:

Kaempferol-3-O-arabinofuranoside: Resulting from the hydrolysis of the coumaroyl ester

linkage.

Kaempferol: Formed by the cleavage of the glycosidic bond.

p-Coumaric Acid: Released upon hydrolysis of the ester bond.

Analytical Methodologies
A multi-faceted approach is recommended for the robust assessment of 2''-O-
Coumaroyljuglanin purity. The experimental workflow is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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